Cas no 87597-27-1 (Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate)

Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate structure
87597-27-1 structure
Product Name:Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
CAS No:87597-27-1
MF:C9H8BrN3O2
MW:270.082720756531
MDL:MFCD09265719
CID:654757
PubChem ID:24212954
Update Time:2024-12-09

Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
    • 5-bromo-Imidazo[1,2-a]pyrazine-2-carboxylic acid ethyl ester
    • Imidazo[1,2-a]pyrazine-2-carboxylic acid, 5-bromo-, ethyl ester
    • Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate (ACI)
    • 5-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid ethyl ester
    • CHEMBL66733
    • AKOS015998841
    • CS-0054807
    • MFCD09265719
    • DTXSID10639966
    • AS-50617
    • PB12619
    • Ethyl5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
    • 87597-27-1
    • SCHEMBL5550757
    • P10725
    • SHEPHIOFWBYNCL-UHFFFAOYSA-N
    • MDL: MFCD09265719
    • Inchi: 1S/C9H8BrN3O2/c1-2-15-9(14)6-5-13-7(10)3-11-4-8(13)12-6/h3-5H,2H2,1H3
    • InChI Key: SHEPHIOFWBYNCL-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN2C(C=NC=C2Br)=N1)OCC

Computed Properties

  • Exact Mass: 268.97999g/mol
  • Monoisotopic Mass: 268.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56.5Ų

Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate Security Information

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